N-Hexanoyl-biotin-galactosylceramide

• Molecular Formula: C40H72N4O10S
• Molecular Weight: 801.1 g/mol
• InChI: InChI=1S/C40H72N4O10S/c1-2-3-4-5-6-7-8-9-10-11-12-13-15-20-30(46)28(26-53-39-38(51)37(50)36(49)31(25-45)54-39)42-34(48)23-16-14-19-24-41-33(47)22-18-17-21-32-35-29(27-55-32)43-40(52)44-35/h15,20,28-32,35-39,45-46,49-51H,2-14,16-19,21-27H2,1H3,(H,41,47)(H,42,48)(H2,43,44,52)/b20-15+/t28-,29-,30+,31+,32-,35-,36-,37-,38+,39+/m0/s1
• InChIKey: IOUHUPQRUWRGEH-PWMQGPHZSA-N

N-Hexanoyl-biotin-galactosylceramide Overview

N-Hexanoyl-biotin-galactosylceramide is a synthetically defined, biotinylated derivative of galactosylceramide, a primary glycosphingolipid. It is designed specifically as an affinity probe, incorporating a biotin moiety attached via a six-carbon hexanoyl linker to the sphingosine amine . This structure confers high-affinity binding to streptavidin and avidin, enabling its use in detection, immobilization, and isolation assays [1]. The hexanoyl linker provides a spacer that mitigates steric hindrance, ensuring the biotin group is accessible while the galactosylceramide headgroup retains its native-like presentation for interactions with lipid-binding proteins or receptors .

Affinity probe Biotin-streptavidin detection, immobilization, and isolation

C6 linker Spacer reduces steric hindrance for accessible biotin binding

Glycolipid headgroup Native-like presentation for lipid-protein interaction studies

• [1] Labclinics. (n.d.). N-Hexanoyl-biotin-galactosylceramide (M2203-5). Product Page. View Source

Substitution Risks for N-Hexanoyl-biotin-galactosylceramide

Substituting N-Hexanoyl-biotin-galactosylceramide with an unlabeled galactosylceramide, a fluorescent analog (e.g., C6 NBD Galactosylceramide), or a biotinylated version with a different linker is not equivalent and will alter experimental outcomes. Unlabeled galactosylceramide lacks the biotin tag essential for affinity-based detection and capture . Fluorescent analogs like C6 NBD Galactosylceramide provide a different detection modality (fluorescence vs. affinity) and introduce a bulky fluorophore that may sterically hinder protein interactions, making them non-interchangeable for assays requiring native-like lipid presentation . The specific C6 hexanoyl linker in N-Hexanoyl-biotin-galactosylceramide is a critical spacer; a direct biotin conjugate or one with a shorter linker may result in steric hindrance and reduced avidin binding efficiency, while a longer linker could introduce unwanted conformational flexibility .

Unlabeled galactosylceramide

Lacks the biotin tag required for affinity-based detection and capture, limiting substitution in streptavidin workflows.

Fluorescent analog (e.g., C6 NBD GalCer)

Introduces a bulky fluorophore that may sterically hinder native-like lipid presentation and alter protein interaction patterns.

Biotin conjugate with non-C6 linker

A direct or shorter linker may reduce avidin/streptavidin binding accessibility; a longer linker could introduce unwanted conformational flexibility.

N-Hexanoyl-biotin-galactosylceramide: Key Differentiators

Linker-Enabled Binding Accessibility

The compound incorporates a six-carbon (C6) hexanoyl linker between the biotin moiety and the sphingosine backbone. This linker is engineered to project the biotin group away from the lipid core, thereby minimizing steric hindrance during binding to large proteins like streptavidin . This is a distinct advantage over hypothetical direct biotin conjugates (which lack a linker) or those with shorter spacers, which could suffer from reduced accessibility and lower binding capacity due to the biotin being buried in a lipid bilayer or protein pocket. While no direct comparative binding data for this specific molecule was found, the structural design is a class-level inference based on established principles of affinity probe design.

Linker Accessibility

Class-level inference

C6 hexanoyl linker projects biotin away from lipid core, reducing steric hindrance

Supports binding in affinity assays

Direct comparative binding data not available; structural design inference

Evidence Dimension	Binding accessibility to avidin/streptavidin
Target Compound Data	Contains a 6-carbon (hexanoyl) linker
Comparator Or Baseline	A hypothetical biotin-galactosylceramide without a linker or with a shorter spacer
Quantified Difference	Not quantified in the available literature.
Conditions	Structural and chemical design inference

Why This Matters

The presence of the C6 linker ensures the biotin tag is functionally accessible, which is critical for achieving high capture efficiency in pull-down assays or sensitive detection in ELISA-like formats, a feature that distinguishes it from poorly designed analogs.

Purity Specification Benchmark

A key differentiator for procurement is the vendor-specified purity. While many analogs are sold, the guaranteed purity directly impacts experimental reproducibility and the reliability of quantitative results. One commercial source specifies a purity of >99% , which is a high standard for complex glycolipids. In comparison, many generic or alternative lipid probes are often supplied with purities of ≥95% or ≥98% [1]. For example, C6 NBD Galactosylceramide from the same primary manufacturer is specified at ≥98% . This quantitative difference in purity specification translates to fewer impurities that could confound results in sensitive biochemical assays.

Purity Specification

Specification review

>99% (this product) vs ≥98% (C6 NBD GalCer); >1 percentage point difference

May reduce variability in quantitative assays

Vendor-specified purity; verify per batch

Evidence Dimension	Vendor-specified purity
Target Compound Data	>99% (specified by one vendor)
Comparator Or Baseline	C6 NBD Galactosylceramide (≥98%); typical standard for unlabeled or other labeled lipids (≥95% or ≥98%)
Quantified Difference	>1 percentage point increase in purity specification
Conditions	Commercial product specification (CymitQuimica/Larodan) vs. other vendor specifications (e.g., Cayman Chemical)

Why This Matters

For applications requiring high analytical precision, such as quantitative lipidomics or the preparation of calibration standards, a higher purity grade (>99%) minimizes variability and potential artifacts from co-purifying contaminants, justifying its selection over a lower-purity analog.

• [1] GlpBio. (n.d.). C6 Biotin Galactosylceramide (d18:1/6:0) (Catalog No. GC47012). Product Page. View Source

Orthogonal Analytical Characterization

The material is analytically characterized to confirm its identity and purity, which is essential for its function as a defined chemical probe. A vendor specifies that the product has been verified using Thin Layer Chromatography (TLC), High Performance Liquid Chromatography (HPLC), and Mass Spectrometry (MS) . This multi-modal analytical validation provides a higher degree of confidence in structural integrity and purity compared to a product characterized by a single method, such as only TLC. The confirmation of a precise molecular formula (C40H72N4O10S) and weight (801.09 g/mol) via MS is a quantitative differentiator .

Multi-Method Validation

Supporting evidence

Characterized by TLC, HPLC, and MS

Enhances identity confidence for quantitative workflows

Single-method characterization may miss impurities

Evidence Dimension	Analytical characterization methods
Target Compound Data	Characterized by TLC, HPLC, and MS
Comparator Or Baseline	Hypothetical or generic lipid analog characterized by TLC only
Quantified Difference	Qualitative difference in analytical rigor
Conditions	Vendor product specification (e.g., Shanghai Huicheng Bio-Technology Co., Ltd.)

Why This Matters

For procurement in regulated or highly reproducible research environments, the documented use of orthogonal analytical methods (TLC, HPLC, MS) for batch release provides traceability and ensures that the material's identity and purity are robustly established, reducing the risk of experimental failure due to misidentified or impure compounds.

N-Hexanoyl-biotin-galactosylceramide Applications

Galactosylceramide-Binding Protein Detection

For researchers developing ELISA or surface plasmon resonance (SPR) assays to identify and quantify interactions between galactosylceramide and proteins (e.g., antibodies, toxins, lipid-transfer proteins), this compound is the reagent of choice. Its biotin tag enables stable immobilization on streptavidin-coated surfaces, presenting the glycolipid headgroup in a consistent orientation for protein binding studies. The C6 linker ensures accessibility, mitigating the risk of false negatives due to steric hindrance . The high purity specification (>99%) from select vendors minimizes background noise from contaminants, leading to more reliable and quantitative kinetic measurements .

Affinity Purification of Interacting Partners

This compound is ideally suited for affinity pull-down assays to isolate and identify novel galactosylceramide-binding proteins or protein complexes from cell lysates. The biotin moiety provides a high-affinity handle for capture onto streptavidin-conjugated magnetic beads or agarose resins, allowing for efficient and specific isolation of interacting partners . The hexanoyl linker ensures the glycolipid is presented in a way that mimics its native membrane-bound state, thereby preserving the integrity of the binding interface and increasing the likelihood of pulling down true, biologically relevant interactors compared to a compound lacking a proper spacer.

Sphingolipidomics and Krabbe Disease Standards

Due to its well-defined structure and high purity, this compound is an excellent standard for analytical workflows in sphingolipidomics, particularly for the quantification of galactosylceramides in biological samples using LC-MS. Its unique mass and retention time provide a reliable reference point for method development and calibration . Furthermore, as a chemically defined analog of galactosylceramide, it can serve as a positive control in enzymatic assays or diagnostic research related to Krabbe disease, which is characterized by a deficiency in galactocerebrosidase . The availability of the compound with documented HPLC and MS characterization supports its use in these demanding, quantitative applications.

Application

Selection Property

Validation Focus

GalCer-binding protein detection (ELISA/SPR)

Biotin immobilization & native headgroup presentation

Verify binding orientation and minimize steric hindrance

Affinity purification of interacting partners

Efficient capture via biotin-streptavidin

Confirm pull-down of known interactors

Sphingolipidomics & Krabbe disease research

High purity & MS characterization

Use as calibration standard for LC-MS quantification; enzymatic assay research